2-hydroxyimino-N-(4-methoxy-3-methylphenyl)acetamide

• CAS No.: 108494-72-0
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-hydroxyimino-N-(4-methoxy-3-methylphenyl)acetamide
• InChI: InChI=1S/C10H12N2O3/c1-7-5-8(3-4-9(7)15-2)12-10(13)6-11-14/h3-6,14H,1-2H3,(H,12,13)
• InChI Key: YKZBEIJTRNBOFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C=NO)OC

Description

2-hydroxyimino-N-(4-methoxy-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of chloral hydrate (123.5 g) in water (1650 ml) was added a solution of anhydrous sodium sulphate (500 g) in water (640 ml) followed by sodium sulphate decahydrate (644 g). A solution of 4-methoxy-3-methylaniline (94 g) in a mixture of concentrated hydrochloric acid (59 ml) and water (400 ml) was then added, followed by a solution of hydroxylamine hydrochloride (151 g) in water (690 ml). The mixture was boiled for 5 minutes and then left at room temperatue overnight. The solid product was collected, washed with water and dried to give the novel compound, N-(4-methoxy-3-methylphenyl)-2-hydroxyiminoacetamide, m.p. 163°-165°.

Synthesis routes and methods II

Procedure details

Chloral hydrate (11.5 g, 70 mmol) and anhydrous sodium sulfate (60 g, 422 mmol) were added to vigorously stirred water (300 mL). A slurry prepared by mixing hydroxylamine hydrochloride (23.0 g, 331 mmol) and 4-methoxy-3-methylphenylamine (10.0 g, 73 mmol) with aqueous hydrochloric acid (2.4 M, 250 mL) was added to the above mixture. The resulting mixture was refluxed for 20 min and then allowed to stand at room temperature for 16 h. A precipitate formed and was collected by filtration. The solid was washed with water and dried to yield 2-hydroxyimino-N-(4-methoxy-3-methylphenyl)acetamide (6.7 g, 32 mmol, 44%)